Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (9CI)

• CAS RN: 139165-10-9
• Molecular Formula: C6H10O4
• Molecular Weight: 146.14 g/mol
• IUPAC Name: ethyl 3-(hydroxymethyl)oxirane-2-carboxylate
• InChI: InChI=1S/C6H10O4/c1-2-9-6(8)5-4(3-7)10-5/h4-5,7H,2-3H2,1H3
• InChI Key: JSWMMEAMKHHEDN-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1C(O1)CO
• synonyms: Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (9CI)

Description

Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (9CI) is a chemical compound that is commonly used in scientific research. It is also known by its chemical formula C6H10O4 and is a colorless liquid that is soluble in water. This compound is widely used in various fields of research, including biochemistry, pharmacology, and molecular biology.

Mechanism Of Action

The mechanism of action of Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (9CI)) is not well understood. However, it is believed that this compound reacts with various functional groups, including amines, alcohols, and thiols. This reaction results in the formation of stable adducts, which can be used in various applications.

Biochemical And Physiological Effects

The biochemical and physiological effects of Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (9CI)) are not well studied. However, it is believed that this compound is relatively non-toxic and has low reactivity towards biological molecules. Therefore, it is considered safe for use in laboratory experiments.

Advantages And Limitations For Lab Experiments

Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (9CI)) has several advantages for use in laboratory experiments. It is a versatile building block that can be used in the synthesis of various compounds. Additionally, it is relatively non-toxic and has low reactivity towards biological molecules. However, this compound has some limitations, including its low solubility in organic solvents and its susceptibility to hydrolysis.

Future Directions

There are several future directions for the use of Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (9CI)) in scientific research. One of the potential applications is in the development of biodegradable polymers. This compound can be used as a building block for the synthesis of polymers that are environmentally friendly and have low toxicity. Additionally, Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (9CI)) can be used in the development of new pharmaceuticals and agrochemicals. Its unique chemical properties make it a promising candidate for the synthesis of novel compounds with improved efficacy and safety. Finally, this compound can be used in the development of new materials, such as coatings, adhesives, and composites. Its low reactivity towards biological molecules and its versatility make it a promising building block for the synthesis of new materials with unique properties.
Conclusion
Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (9CI)) is a versatile and widely used compound in scientific research. Its unique chemical properties make it a promising candidate for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and biodegradable polymers. Although its mechanism of action and physiological effects are not well understood, Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (9CI)) is considered safe for use in laboratory experiments. Its advantages and limitations should be carefully considered when designing experiments. Finally, there are several future directions for the use of Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (9CI)) in scientific research, including the development of biodegradable polymers, new pharmaceuticals and agrochemicals, and new materials.

Synthesis Methods

Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (9CI)) can be synthesized using various methods. One of the most common methods is the reaction of glycidol with ethyl chloroformate in the presence of a base. This method results in the formation of Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (9CI)) with high yield and purity. Other methods include the reaction of glycidol with ethyl chloroacetate or ethyl chloroacetate in the presence of a base.

Scientific Research Applications

Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (9CI)) is widely used in scientific research. It is used as a building block for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and biodegradable polymers. This compound is also used in the synthesis of chiral ligands, which are used in asymmetric catalysis. Additionally, Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (Oxiranecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester (9CI)) is used in the synthesis of epoxy resins, which are used in the production of coatings, adhesives, and composites.